N-(4-(4-isopropylphenyl)thiazol-2-yl)cyclobutanecarboxamide

• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol
• IUPAC Name: N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]cyclobutanecarboxamide
• InChI: InChI=1S/C17H20N2OS/c1-11(2)12-6-8-13(9-7-12)15-10-21-17(18-15)19-16(20)14-4-3-5-14/h6-11,14H,3-5H2,1-2H3,(H,18,19,20)
• InChI Key: CENNHEHHBFNEBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CCC3

Description

N-(4-(4-isopropylphenyl)thiazol-2-yl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C17H20N2OS and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Isopropyl-phenyl)-thiazol-2-yl amine (90 mg, 0.41 mmol) was acylated in CH2Cl2 using cyclobutane carbonyl chloride (60 μL, 0.52 mmol, 1.25 eq.) in the presence of excess pyridine. The reaction was quenched with sat. NH4Cl, extracted with EtOAc and dried over MgSO4. Purification by silica gel chromatography (10% EtOAc in hexanes) afforded 95 mg (80%) of cyclobutanecarboxylic acid [4-(4-isopropyl-phenyl)-thiazol-2-yl]-amide.